Cas no 40163-88-0 (Boc-N-Me-Phe DCHA)

• Product Name: Boc-N-Me-Phe DCHA
• CAS No: 40163-88-0
• MF: C₂₇H₄₄N₂O₄
• MW: 460.64926815033
• MDL: MFCD00070397
• CID: 55175
• PubChem ID: 24849445
• Update Time: 2025-05-26

Boc-N-Me-Phe DCHA Chemical and Physical Properties

Names and Identifiers

• Boc-N-methyl-L-phenylalanine (dicyclohexylammonium) salt
• Boc-N-Me-Phe DCHA
• Boc-N-Me-Phe-OH (dicyclohexylammonium) salt
• BOC-MEPHE-OH DCHA
• Boc-MePhe-OH·DCHA
• Boc-N-Me-L-Phe·DCHA
• Boc-N-Me-Phe.DCHA
• BOC-N-ME-PHE•DCHA
• Boc-N-Me-Phe-OH.DCHA
• Boc-N-methyl-L-phenylalaninedicyclohexylaminesalt
• Nα-Boc-Nα-Methyl-L-phenylalanine dicyclohexylammonium salt
• Z-L-neopentylglycine dicyclohexylammonium salt
• Boc-N-Me-PheDCHA
• Boc-N-Me-Phe-OHCHA
• MFORGORUOHHLHW-YDALLXLXSA-N
• BOC-N-ME-L-PHE-OH X DCHA
• A53B654
• AX8020662
• ST24046233
• N-Boc-N-Methyl-L-Phenylalanine Dicyclohexylammonium Salt
• n-[(1,1-dimethylethoxy)carbonyl]-n-methyl-l-phenylalanine dicyclohexylamine sa
• MFCD00070397
• dicyclohexylamine n-(tert-butoxycarbonyl)-n-methyl-l-phenylalaninate
• AKOS015903177
• D86865
• HY-W013119
• A873431
• 40163-88-0
• N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-phenylalanine dicyclohexylamine
• N-cyclohexylcyclohexanamine;(2S)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-phenylpropanoic acid
• CS-W013835
• dicyclohexylamine (S)-2-((tert-butoxycarbonyl)(methyl)amino)-3-phenylpropanoate
• AMY22634
• n-[(1,1-dimethylethoxy)carbonyl]-n-methyl-l-phenylalanine dicyclohexylamine salt
• Boc-N-Me-Phe-OH (dicyclohexylammonium) salt, >=97.0% (CHN)
• WS-01647
• SCHEMBL6927349
• (2S)-2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-3-PHENYLPROPANOIC ACID; DICHA

• MDL： MFCD00070397
• Inchi： 1S/C15H21NO4.C12H23N/c1-15(2,3)20-14(19)16(4)12(13(17)18)10-11-8-6-5-7-9-11;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5-9,12H,10H2,1-4H3,(H,17,18);11-13H,1-10H2/t12-;/m0./s1
• InChI Key： MFORGORUOHHLHW-YDALLXLXSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 460.33000
• Monoisotopic Mass: 460.33010789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: No data available
• Density: 1.6950
• Melting Point: 174-177 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 86.28000
• LogP: 3.42970
• Vapor Pressure: No data available

Boc-N-Me-Phe DCHA Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-N-Me-Phe DCHA

Introduction to Boc-N-Me-Phe DCHA (CAS No 40163-88-0)

Boc-N-Me-Phe DCHA, chemically known by its CAS number 40163-88-0, is a crucial intermediate in the field of pharmaceutical synthesis. This compound, featuring a protected amino acid derivative, plays a significant role in the development of various therapeutic agents. The inclusion of the Boc (tert-butoxycarbonyl) group and the N-methylated phenylalanine moiety enhances its utility in peptide coupling reactions, making it a favorite among synthetic chemists.

The compound's structure, characterized by a highly stable protecting group, allows for efficient and controlled modifications during peptide synthesis. This stability is particularly important in multi-step synthetic routes where intermediate protection is essential to prevent unwanted side reactions. The presence of the DCHA (1,2-dichlorohydrin) component further contributes to its reactivity, enabling it to participate in various chemical transformations that are vital for constructing complex molecular architectures.

In recent years, there has been a growing interest in the applications of Boc-N-Me-Phe DCHA in the development of novel pharmaceuticals. Its versatility has been leveraged in the synthesis of bioactive peptides and proteins that target a wide range of diseases. For instance, researchers have utilized this compound to create peptidomimetics that mimic the structure and function of natural peptides, offering new therapeutic possibilities.

One notable area where Boc-N-Me-Phe DCHA has made significant contributions is in the field of immunology. Peptides derived from this intermediate have been investigated for their potential as vaccine adjuvants and immunomodulators. The ability to precisely control the sequence and conformation of these peptides is critical for eliciting a robust immune response. The stability provided by the Boc group ensures that the peptide maintains its integrity throughout the synthetic process, which is essential for achieving high yields and purity.

Another exciting application of Boc-N-Me-Phe DCHA lies in its role as a building block for peptidomimetics targeting neurological disorders. Peptides with specific amino acid sequences can cross the blood-brain barrier and interact with central nervous system receptors. By incorporating modified phenylalanine residues, researchers can enhance the pharmacokinetic properties of these peptides, improving their bioavailability and therapeutic efficacy. The N-methyl group in Boc-N-Me-Phe DCHA adds an additional layer of structural complexity that can be tailored to optimize receptor binding affinity.

The synthesis of Boc-N-Me-Phe DCHA involves a series of well-established chemical reactions that highlight its importance in organic synthesis. The protection of the amino group with a Boc group ensures that it remains unreactive under harsh conditions while allowing for selective deprotection when needed. The N-methylation step introduces a methyl group into the phenylalanine backbone, which can influence the physicochemical properties of the resulting peptide or peptidomimetic.

Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the utility of Boc-N-Me-Phe DCHA. SPPS allows for automated and scalable synthesis of peptides, making it possible to produce complex sequences with high precision. The stability and reactivity of this compound make it an ideal candidate for incorporation into SPPS protocols, where it can be easily coupled to other amino acids using standard coupling reagents.

The role of Boc-N-Me-Phe DCHA extends beyond traditional peptide synthesis into more innovative applications such as drug discovery and molecular recognition. Researchers are exploring its potential as a scaffold for designing novel ligands that interact with biological targets. The combination of structural flexibility provided by the N-methylated phenylalanine residue with the stability offered by the Boc protecting group makes it an attractive candidate for generating libraries of compounds for high-throughput screening.

In conclusion, Boc-N-Me-Phe DCHA (CAS No 40163-88-0) is a versatile and indispensable intermediate in pharmaceutical chemistry. Its unique structural features enable its use in a wide range of synthetic applications, from peptide coupling to peptidomimetic design. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow even further, driving innovation in drug development and molecular biology.